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Compound of Interest

Compound Name: 4-ethyl-3-fluorobenzaldehyde

CAS No.: 1289005-83-9

Cat. No.: B6205756

Get Quote

CAS: 1289005-83-9 | Grade: Research (>97% HPLC) Audience: Medicinal Chemists, Sourcing

Managers, Process Engineers

Part 1: Executive Summary & Market Context
4-Ethyl-3-fluorobenzaldehyde is a specialized "Tier 3" aromatic building block used primarily

in the synthesis of heterocycles for kinase inhibitors and metabolic modulators. Unlike

commodity aldehydes (e.g., 4-fluorobenzaldehyde), this compound is rarely held in bulk stock

by major catalog distributors.

Current Market Status (Q1 2026):

Availability: Low (Make-to-Order / Lead time 2-4 weeks).

Price Volatility: High. Pricing is non-linear and volume-dependent due to the specific "ortho-

fluoro/para-ethyl" substitution pattern, which complicates standard oxidation routes.

Primary Cost Driver: The synthesis requires chemoselective coupling to avoid defluorination

or over-oxidation of the ethyl chain.
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Part 2: Chemical Profile & Specifications
Before soliciting quotes, researchers must define the "Research Grade" specification to avoid

receiving lower-grade industrial intermediates.

Parameter
Specification (Research
Grade)

Criticality

CAS Number 1289005-83-9

Absolute. Distinguishes from 3-

ethyl-4-fluoro isomer (CAS

370867-69-9).[1]

Purity (HPLC) ≥ 97.0% (Area %)

High.[2][3][4] Impurities >3%

interfere with subsequent

cyclization reactions.

Appearance Colorless to pale yellow oil

Oxidation indicator. Dark

yellow/brown indicates

carboxylic acid formation.

1H-NMR Conforms to structure

Verify ethyl group integration

(q 2H, t 3H) vs aldehyde

proton (s 1H).

Water Content ≤ 0.5% (Karl Fischer)
Critical if used in moisture-

sensitive organometallic steps.

Part 3: Synthesis Economics & Cost Drivers
Understanding the synthesis route explains the high cost relative to simpler analogs. The

commercial route typically involves a 3-step sequence starting from 4-bromo-3-

fluorobenzaldehyde to preserve the aldehyde functionality during ethylation.

The "Protected Coupling" Route
Direct alkylation of fluorobenzaldehydes is low-yielding due to side reactions. High-grade

suppliers use a protection-deprotection strategy.
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Start: 4-Bromo-3-fluorobenzaldehyde
(CAS: 133059-43-5)

Step 1: Acetal Protection
(Protect Aldehyde)

Ethylene Glycol, pTsOH Step 2: Suzuki Coupling
(Ethylboronic acid, Pd cat.)

Pd(dppf)Cl2, K2CO3 Step 3: Acid Hydrolysis
(Deprotection)

HCl/THF Target: 4-Ethyl-3-fluorobenzaldehyde
(>97% Purity)

Distillation

Click to download full resolution via product page

Figure 1: The dominant industrial synthesis route. The cost is driven by the Palladium catalyst

in Step 2 and the yield loss during the protection/deprotection sequence.

Cost Breakdown
Catalyst Load (30% of Cost): The Suzuki coupling requires Palladium catalysts (e.g.,

Pd(dppf)Cl2) to install the ethyl group on the deactivated aryl ring.

Purification (40% of Cost): The final product is an oil. Achieving >97% purity requires high-

vacuum fractional distillation to remove trace de-brominated byproducts (3-

fluorobenzaldehyde), which are difficult to separate by chromatography.

Part 4: Market Pricing Analysis
Pricing for 4-ethyl-3-fluorobenzaldehyde is not fixed. It follows a "Custom Synthesis" model.

The following estimates are based on current raw material costs and standard CRO labor rates.

Estimated Pricing Tiers (2025-2026)
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Scale
Estimated Price
Range (USD)

Unit Cost ($/g) Sourcing Strategy

1 Gram $180 - $350 High

Catalog Order. Use for

initial screening only.

High markup covers

repackaging and QC.

5 Grams $600 - $950 Moderate

Catalog/Stock. Ideal

for hit-to-lead

optimization.

25 Grams $1,800 - $2,500 ~$80/g

Batch Inquiry.

Request a specific

batch quote. Do not

buy multiple 5g

bottles.

100g+ Quote Only <$50/g

Custom Synthesis.

Requires a dedicated

production run (Lead

time: 4-6 weeks).

Strategic Insight:

The "Catalog Trap": Many aggregators list this item at $50/g but have zero stock. They will

take your order and then initiate a synthesis, leading to months of delay.

Verification: Always ask for a "Stock Confirmation" and a copy of the actual batch H-NMR

before placing a PO.

Part 5: Quality Assurance Protocol
To ensure the "price" paid yields valid scientific data, the following QC protocol is mandatory

upon receipt.

Self-Validating QC System
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Objective: Confirm identity and absence of the "Regio-Isomer" (3-ethyl-4-fluoro) which has

identical mass (MW 152.16).

1H-NMR Analysis (CDC13):

Aldehyde Proton: Look for singlet at ~10.0 ppm.

Aromatic Region: The coupling constants are diagnostic.

4-ethyl-3-fluoro:[5] The proton at position 2 (between F and CHO) appears as a doublet

of doublets (coupling with F and H6).

3-ethyl-4-fluoro: The proton at position 2 (between Et and CHO) appears as a singlet (or

fine doublet) with NO fluorine coupling.

Ethyl Group: Quartet (~2.7 ppm) and Triplet (~1.2 ppm).

Functional Test (Optional):

If the aldehyde is oxidized to the acid (white solid precipitate in the oil), the effective

molarity is compromised.

Quick Check: Dissolve 10mg in DMSO. If the solution is cloudy or has particulate matter,

the sample has significant carboxylic acid contamination (4-ethyl-3-fluorobenzoic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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